Cas no 923693-82-7 (N-(4-carbamothioylphenyl)cyclopropanecarboxamide)

• Product Name: N-(4-carbamothioylphenyl)cyclopropanecarboxamide
• CAS No: 923693-82-7
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• MDL: MFCD08444346
• CID: 3109232
• PubChem ID: 16227240
• Update Time: 2025-05-22

N-(4-carbamothioylphenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(aminocarbonothioyl)phenyl]cyclopropanecarboxamide
• 923693-82-7
• Z203881858
• G36921
• N-(4-carbamothioylphenyl)cyclopropanecarboxamide
• YLB69382
• EN300-25373
• AKOS000198072

• MDL： MFCD08444346
• Inchi： 1S/C11H12N2OS/c12-10(15)7-3-5-9(6-4-7)13-11(14)8-1-2-8/h3-6,8H,1-2H2,(H2,12,15)(H,13,14)
• InChI Key： BRXRKGSGNXCBEW-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)NC(C1CC1)=O)N

Computed Properties

• Exact Mass: 220.06703418Da
• Monoisotopic Mass: 220.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3

N-(4-carbamothioylphenyl)cyclopropanecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-carbamothioylphenyl)cyclopropanecarboxamide

N-(4-carbamothioylphenyl)cyclopropanecarboxamide (CAS No. 923693-82-7): A Comprehensive Overview

N-(4-carbamothioylphenyl)cyclopropanecarboxamide (CAS No. 923693-82-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique cyclopropanecarboxamide core and carbamothioylphenyl moiety, exhibits promising biological activities. Researchers are increasingly exploring its potential as a key intermediate in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural features of N-(4-carbamothioylphenyl)cyclopropanecarboxamide make it particularly interesting for medicinal chemistry applications. The cyclopropane ring contributes to enhanced metabolic stability, while the thiourea group (carbamothioyl) offers hydrogen bonding capabilities that are crucial for molecular recognition in biological systems. These properties have led to its investigation in various therapeutic areas, including inflammation and metabolic disorders.

Recent studies have highlighted the compound's potential in addressing antibiotic resistance, a critical global health challenge. The N-(4-carbamothioylphenyl) moiety has shown activity against resistant bacterial strains, making CAS 923693-82-7 a valuable scaffold for developing novel antimicrobial agents. This aligns with current research priorities in combating superbugs and hospital-acquired infections.

From a synthetic chemistry perspective, N-(4-carbamothioylphenyl)cyclopropanecarboxamide serves as a versatile building block. Its carboxamide group allows for various derivatization reactions, enabling the creation of diverse compound libraries for high-throughput screening. Pharmaceutical companies are particularly interested in its application for fragment-based drug design approaches.

The agrochemical industry has also shown interest in CAS 923693-82-7 due to its potential as a plant growth regulator. Preliminary studies suggest that derivatives of this compound may influence plant hormone pathways, offering possibilities for crop yield improvement and stress resistance - topics of immense importance in sustainable agriculture and food security discussions.

Analytical characterization of N-(4-carbamothioylphenyl)cyclopropanecarboxamide typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's purity and stability profile make it suitable for long-term storage and transportation, important considerations for research laboratories and chemical suppliers.

Market trends indicate growing demand for cyclopropane-containing compounds like 923693-82-7, driven by their increasing applications in drug discovery. The global market for such specialized intermediates is projected to expand significantly, particularly in regions with strong pharmaceutical R&D infrastructure like North America, Europe, and parts of Asia.

Environmental and safety assessments of N-(4-carbamothioylphenyl)cyclopropanecarboxamide suggest it has favorable profiles for laboratory use. Proper handling procedures should still be followed, including the use of personal protective equipment and adequate ventilation, as with all chemical substances.

Future research directions for CAS 923693-82-7 include exploring its potential in targeted cancer therapies and neurodegenerative disease treatments. The compound's ability to modulate specific protein-protein interactions makes it particularly interesting for these applications, which are currently high-priority areas in biomedical research.

For researchers seeking high-purity N-(4-carbamothioylphenyl)cyclopropanecarboxamide, several specialty chemical suppliers offer this compound with comprehensive analytical documentation. Quality control measures typically include identity confirmation by mass spectrometry and purity assessment by chromatographic methods.

The synthesis of 923693-82-7 typically involves multi-step organic reactions starting from commercially available precursors. Recent advancements in green chemistry have led to more sustainable production methods, reducing environmental impact while maintaining high yields - an important consideration in modern chemical manufacturing.

Patent literature reveals growing intellectual property activity surrounding cyclopropanecarboxamide derivatives, with particular focus on their therapeutic applications. This underscores the commercial potential of N-(4-carbamothioylphenyl)cyclopropanecarboxamide and related structures in the pharmaceutical sector.

Academic interest in CAS 923693-82-7 continues to grow, with recent publications exploring its crystal structure and physicochemical properties. Such fundamental studies provide valuable insights for rational drug design and formulation development.

Regulatory aspects of N-(4-carbamothioylphenyl)cyclopropanecarboxamide are currently focused on research use, with no significant restrictions reported. However, researchers should stay informed about evolving chemical regulations, especially concerning thiourea-containing compounds.

The compound's stability under various conditions makes it suitable for diverse experimental setups. Studies have shown that 923693-82-7 maintains integrity across a range of pH values and temperatures, facilitating its use in biological assays and formulation studies.

Emerging applications of N-(4-carbamothioylphenyl)cyclopropanecarboxamide in material science are being explored, particularly in the development of functional polymers and coatings. The compound's molecular structure offers opportunities for creating materials with specific surface properties and reactivity.

For those investigating structure-activity relationships, CAS 923693-82-7 provides an excellent starting point for medicinal chemistry optimization. The molecule's relatively simple core structure allows for systematic modifications to explore various pharmacophores.

Quality standards for research-grade N-(4-carbamothioylphenyl)cyclopropanecarboxamide typically require ≥95% purity, with detailed certificates of analysis provided by reputable suppliers. These specifications ensure reproducibility in experimental results across different research groups.

The future outlook for 923693-82-7 appears promising, with potential applications expanding beyond current uses. As research methodologies advance and new biological targets are identified, this compound and its derivatives are likely to play increasingly important roles in scientific discovery and technological innovation.